![molecular formula C12H18BrNO2 B268138 N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine](/img/structure/B268138.png)
N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine, also known as 2C-B-Br, is a phenethylamine derivative that is structurally similar to the hallucinogenic drug 2C-B. It has gained attention in recent years due to its potential use in scientific research as a tool to study the brain and its functions.
Mechanism of Action
The mechanism of action of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This binding leads to the activation of the receptor and the subsequent release of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other phenethylamine derivatives. It can cause changes in perception, mood, and thought processes. It has also been shown to have stimulant and psychedelic effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine in lab experiments is its ability to stimulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This can be useful in studying the role of these neurotransmitters in various mental disorders. However, one limitation is that the compound is relatively new and not well-studied. More research is needed to fully understand its effects and potential uses.
Future Directions
There are several future directions for the study of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine. One potential direction is to use it to study the role of neurotransmitters in addiction and substance abuse. Another direction is to investigate its potential therapeutic uses in the treatment of mental disorders such as depression and anxiety. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.
Synthesis Methods
The synthesis of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine involves the reaction of 2-ethoxy-5-bromo-benzaldehyde with 2-methoxyethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder with a melting point of 170-171°C.
Scientific Research Applications
N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine has been used in scientific research as a tool to study the brain and its functions. It has been shown to stimulate the release of dopamine, serotonin, and norepinephrine in the brain, which can lead to altered states of consciousness and hallucinations. Researchers have used this compound to study the effects of these neurotransmitters on the brain and their role in various mental disorders.
properties
Molecular Formula |
C12H18BrNO2 |
---|---|
Molecular Weight |
288.18 g/mol |
IUPAC Name |
N-[(5-bromo-2-ethoxyphenyl)methyl]-2-methoxyethanamine |
InChI |
InChI=1S/C12H18BrNO2/c1-3-16-12-5-4-11(13)8-10(12)9-14-6-7-15-2/h4-5,8,14H,3,6-7,9H2,1-2H3 |
InChI Key |
FBYPWFRRABSQDQ-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)Br)CNCCOC |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)CNCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.